Cas no 1806383-20-9 (Ethyl 2-(3-bromopropyl)-4-(difluoromethyl)benzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-4-(difluoromethyl)benzoate
• CAS No: 1806383-20-9
• MF: C₁₃H₁₅BrF₂O₂
• MW: 321.1578104496
• CID: 4959212
• Update Time: 2025-06-07

Ethyl 2-(3-bromopropyl)-4-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-4-(difluoromethyl)benzoate

• Inchi： 1S/C13H15BrF2O2/c1-2-18-13(17)11-6-5-10(12(15)16)8-9(11)4-3-7-14/h5-6,8,12H,2-4,7H2,1H3
• InChI Key： OSWPILMWRLEFSO-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C(F)F)C=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 261
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-(3-bromopropyl)-4-(difluoromethyl)benzoate

Ethyl 2-(3-bromopropyl)-4-(difluoromethyl)benzoate (CAS No. 1806383-20-9): An Overview of Its Synthesis, Properties, and Applications

Ethyl 2-(3-bromopropyl)-4-(difluoromethyl)benzoate (CAS No. 1806383-20-9) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromopropyl and difluoromethyl substituents, which contribute to its distinct reactivity and functional properties.

The synthesis of Ethyl 2-(3-bromopropyl)-4-(difluoromethyl)benzoate typically involves a multi-step process. One common approach is to start with 4-(difluoromethyl)benzoic acid, which can be esterified to form the corresponding ethyl ester. The resulting ethyl ester is then subjected to a bromination reaction to introduce the bromopropyl group. This process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the importance of Ethyl 2-(3-bromopropyl)-4-(difluoromethyl)benzoate in the development of new pharmaceutical agents. The presence of the bromopropyl group makes this compound a valuable intermediate in the synthesis of drugs targeting specific biological pathways. For instance, researchers have explored its use in the development of inhibitors for enzymes involved in cancer and neurodegenerative diseases.

In addition to its pharmaceutical applications, Ethyl 2-(3-bromopropyl)-4-(difluoromethyl)benzoate has shown promise in materials science. The difluoromethyl substituent imparts unique electronic properties that can be exploited in the design of advanced materials for electronic and optical devices. Studies have demonstrated that compounds with similar structures exhibit enhanced stability and improved performance in various applications.

The physical and chemical properties of Ethyl 2-(3-bromopropyl)-4-(difluoromethyl)benzoate have been extensively characterized. It is a colorless liquid with a molecular weight of approximately 315 g/mol. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). Its melting point is around -10°C, and it has a boiling point of approximately 150°C at reduced pressure.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been used to confirm the structure of Ethyl 2-(3-bromopropyl)-4-(difluoromethyl)benzoate. These techniques provide detailed information about the molecular structure, including the positions of functional groups and the connectivity of atoms within the molecule.

The reactivity of Ethyl 2-(3-bromopropyl)-4-(difluoromethyl)benzoate has been studied in various reactions. For example, it can undergo nucleophilic substitution reactions at the bromine atom, making it a useful precursor for the synthesis of more complex molecules. Additionally, the difluoromethyl group can participate in various chemical transformations, such as fluorination reactions and cross-coupling reactions.

In conclusion, Ethyl 2-(3-bromopropyl)-4-(difluoromethyl)benzoate (CAS No. 1806383-20-9) is a versatile compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an important intermediate in pharmaceutical research and materials science. Ongoing research continues to explore new uses for this compound, further highlighting its significance in modern chemistry.